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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B3422242 Get Quote

An In-depth Technical Guide to 11-Aminoundecanoic Acid

Core Substance Identification
Chemical Name: 11-Aminoundecanoic acid

CAS Number: 2432-99-7[1][2][3]

Molecular Formula: C₁₁H₂₃NO₂[1][3][4]

Physicochemical Properties
The physical and chemical properties of 11-aminoundecanoic acid are summarized in the

table below. This data is essential for its handling, storage, and application in various

experimental settings.
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Property Value Reference

Molecular Weight 201.31 g/mol [3][4][5]

Appearance
White crystalline solid or

powder
[1][4][5]

Melting Point 188–191 °C [1]

Density 1.1720 g/cm³ [1][4]

Water Solubility 800 - 850 mg/L at 25°C [4]

pKa (amine) 11.15 [6]

pKa (carboxylate) 4.55 [6]

Log Kow -0.16 [4]

Synthesis and Purification
11-Aminoundecanoic acid is primarily produced industrially from castor oil.[4] The multi-step

synthesis process is a cornerstone of its production for applications such as the manufacturing

of Polyamide 11.
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Industrial Synthesis of 11-Aminoundecanoic Acid
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Industrial synthesis workflow of 11-Aminoundecanoic acid.

Experimental Protocols
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1. Synthesis of 11-Aminoundecanoic Acid via Ammonolysis of 11-Bromoundecanoic Acid

This protocol is adapted from described laboratory and patented synthesis methods.[1][4][6]

Materials:

11-Bromoundecanoic acid

Aqueous ammonia solution (32%)

Deionized water

Jacketed glass reactor with a mechanical stirrer

Temperature control system (e.g., circulating bath)

Procedure:

Cool the jacketed reactor to 0°C.

Charge the reactor with 660 g of 32% aqueous ammonia.

Begin stirring the ammonia solution at 400 rpm.

Melt 110 g of 11-bromoundecanoic acid by heating it to 90°C.

Add the molten 11-bromoundecanoic acid dropwise to the stirred ammonia solution.

Maintain the reaction at atmospheric pressure.

After the addition is complete, raise the temperature setpoint of the reaction mixture to

22°C.

Implement a gradual temperature increase from 22°C to 32°C over approximately 75

hours, with stationary phases of 12.5 hours at 22°C, 24°C, 26°C, 28°C, 30°C, and 32°C to

ensure complete reaction and minimize side-product formation.

Upon completion, heat the mixture to 100°C to remove excess ammonia.
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The resulting product is crude 11-aminoundecanoic acid, which can be purified by

recrystallization.

2. Purification by Recrystallization

This protocol is based on described methods for refining crude 11-aminoundecanoic acid.[7]

[8]

Materials:

Crude 11-aminoundecanoic acid

Deionized water

Heating mantle with magnetic stirrer

Erlenmeyer flask

Buchner funnel and filter paper

Vacuum flask

Procedure:

Place the crude 11-aminoundecanoic acid in an Erlenmeyer flask.

Add deionized water in a 1:10 mass ratio (e.g., 10 g of crude product in 100 mL of water).

Heat the suspension to 100°C while stirring until the solid is completely dissolved.

Maintain the solution at this temperature for 90 minutes.

Remove the heat source and allow the solution to cool slowly to room temperature to

induce crystallization.

Further cool the flask in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration using a Buchner funnel.
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Wash the crystals with a small amount of cold deionized water.

Dry the crystals in a vacuum oven to obtain pure 11-aminoundecanoic acid.

Applications in Research and Development
11-Aminoundecanoic acid is a versatile molecule with applications ranging from polymer

science to the development of functional materials and therapeutics. Its bifunctional nature,

possessing both an amine and a carboxylic acid group separated by a flexible alkyl chain, is

key to its utility.

Applications of 11-Aminoundecanoic Acid
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Key application areas of 11-Aminoundecanoic acid.

Representative Experimental Protocol: Formation of a
Low Molecular Weight Gelator
N-acyl derivatives of 11-aminoundecanoic acid have been shown to be effective low

molecular weight gelators for both water and organic solvents.[5][9][10] The following is a

representative protocol for the synthesis of an N-lauroyl derivative, which can act as a gelator.

Materials:
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11-Aminoundecanoic acid

Lauroyl chloride

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Dioxane

Deionized water

Round-bottom flask with a magnetic stirrer

Ice bath

Procedure:

Dissolution: Dissolve 11-aminoundecanoic acid in an aqueous solution of NaOH in a

round-bottom flask, placed in an ice bath.

Acylation: While stirring vigorously, slowly add a solution of lauroyl chloride in dioxane to

the flask.

Reaction: Allow the reaction to proceed at a low temperature for several hours, followed by

stirring at room temperature overnight.

Acidification: Acidify the reaction mixture with HCl to precipitate the N-lauroyl-11-
aminoundecanoic acid.

Isolation: Collect the precipitate by filtration, wash thoroughly with water to remove salts.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent (e.g., ethanol/water mixture).

Gelation Test: To test for gelation, place a small amount of the dried product in a vial with a

chosen solvent (e.g., toluene). Heat the mixture until the solid dissolves, then allow it to
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cool to room temperature. A stable gel is formed if the solvent no longer flows when the

vial is inverted.

Safety and Handling
11-Aminoundecanoic acid has low acute toxicity, but appropriate safety measures should

always be followed in a laboratory setting.

Hazard Aspect Observation Recommendations

Acute Oral Toxicity LD50 > 14700 mg/kg (rat)

Low toxicity. In case of

ingestion, dilute with water. Do

not induce vomiting.

Acute Dermal Toxicity LD0 > 2000 mg/kg (rat)
Low toxicity. Wash skin with

soap and water after handling.

Skin Irritation Non-irritating
Wear protective gloves to

avoid contact.

Eye Irritation Slight transient irritation
Wear safety glasses or

goggles.

Inhalation
Dust may cause respiratory

irritation

Handle in a well-ventilated

area or use local exhaust

ventilation.

Sensitization Not a skin sensitizer N/A

Genotoxicity Not expected to be genotoxic N/A

Carcinogenicity
Not expected to be

carcinogenic
N/A

This guide is intended for informational purposes for qualified professionals. Always consult the

relevant Safety Data Sheet (SDS) before handling this chemical and adhere to all institutional

safety protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3422242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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